Cas no 15382-16-8 (Urea,N'-2-benzothiazolyl-N,N-diethyl-)
15382-16-8 structure
Product Name:Urea,N'-2-benzothiazolyl-N,N-diethyl-
CAS No:15382-16-8
MF:C12H15N3OS
MW:249.33200097084
CID:164459
PubChem ID:203858
Update Time:2025-04-19
Urea,N'-2-benzothiazolyl-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N'-2-benzothiazolyl-N,N-diethyl-
- 3-(1,3-benzothiazol-2-yl)-1,1-diethylurea
- AKOS008847974
- 1-(2-Benzothiazolyl)-3,3-diethylurea, crude
- Urea, 1-(2-benzothiazolyl)-3,3-diethyl-, (crude)
- BRN 0798119
- DTXSID30165439
- Urea, 3-(2-benzothiazolyl)-1,1-diethyl-
- 15382-16-8
-
- Inchi: 1S/C12H15N3OS/c1-3-15(4-2)12(16)14-11-13-9-7-5-6-8-10(9)17-11/h5-8H,3-4H2,1-2H3,(H,13,14,16)
- InChI Key: QUXUOKFFPQENCN-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1NC(N(CC)CC)=O
Computed Properties
- Exact Mass: 249.09375
- Monoisotopic Mass: 249.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 73.5Ų
Experimental Properties
- PSA: 45.23
Urea,N'-2-benzothiazolyl-N,N-diethyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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